Cas no 929973-53-5 (5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol)

• Product Name: 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol
• CAS No: 929973-53-5
• MF: C₇H₉N₃S
• MW: 167.231459379196
• MDL: MFCD09040778
• CID: 5234374
• Update Time: 2026-03-08

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine-2(3H)-thione, 5,6,7,8-tetrahydro-
• 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol

• MDL： MFCD09040778
• Inchi： 1S/C7H9N3S/c11-7-9-4-5-3-8-2-1-6(5)10-7/h4,8H,1-3H2,(H,9,10,11)
• InChI Key： KLFLEGPJGSHEIK-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C2CNCCC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol (CAS No. 929973-53-5): A Comprehensive Overview

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol (CAS No. 929973-53-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol is characterized by a fused ring system consisting of a pyridine ring and a pyrimidine ring. The presence of a thiol group (-SH) at the 2-position adds to its chemical reactivity and biological significance. The thiol group can participate in various chemical reactions and interactions, making this compound a valuable candidate for drug development.

Recent studies have highlighted the potential of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol has shown promise in cancer research. A research team from the National Cancer Institute reported that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The anti-inflammatory effects of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol have also been investigated. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the activity of nuclear factor-kappa B (NF-κB). This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 2-chloro-4(3H)-quinazolinone with thiourea in the presence of a base. This method provides a straightforward route to the desired product with high efficiency.

To further enhance its therapeutic potential, researchers are exploring different derivatives and analogs of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol. These modifications aim to improve pharmacokinetic properties such as solubility, stability, and bioavailability. For example, substituting the thiol group with other functional groups like amides or esters can lead to compounds with enhanced biological activity and reduced toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol and its derivatives in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent for various diseases.

In conclusion, 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2-thiol (CAS No. 929973-53-5) represents a promising lead compound in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies, 5H,6H,7H，8H-pyrido[4，3-d]pyrimidine-2-thiol (CAS No. 929973-53-5) is likely to play an increasingly important role in the development of new treatments for various diseases.